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Compound of Interest

Compound Name: Tridecylamine

Cat. No.: B1585788

Tridecylamine, also known as 1-aminotridecane, is an aliphatic amine with a 13-carbon chain.
[1] This guide provides a summary of its key chemical and physical properties, presented for
researchers, scientists, and professionals in drug development.

Core Chemical Data

The fundamental properties of tridecylamine are its molecular weight and chemical formula.
e Molecular Formula: CizH29oN[2]

e Molecular Weight: 199.38 g/mol [2][3][4][5]

Physicochemical Properties

A summary of the key quantitative data for tridecylamine is presented in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula Ci3H29oN [2]
Molecular Weight 199.38 g/mol [21[3]1[41[5]
CAS Number 2869-34-3 [2]
Melting Point 27.40°Cto 32 °C [31[6]
Boiling Point 265 °C t0 275.80 °C [3][6]
Flash Point > 110 °C (> 230 °F) [3][6]

0.005 mmHg @ 25 °C
Vapor Pressure ] [6]
(estimated)

Chemical Structure and Visualization

Tridecylamine consists of a thirteen-carbon alkyl chain attached to an amine group.[1] This
structure gives it amphiphilic properties, meaning it has both hydrophilic (the amine head) and
hydrophobic (the alkyl tail) characteristics.

Hydrophobic Alkyl Chain (C12H25) Hydrophilic Amine Group

CHs- —— (CH2)11 -CH2-NH:z

Click to download full resolution via product page

Caption: Simplified structure of Tridecylamine.

Applications in Research and Development

Tridecylamine serves as a versatile building block in chemical synthesis.[1] It is used in the

preparation of:
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o Alkylated 1,2,4-triazoles which act as bridging ligands in the formation of polymeric iron(ll)
species.[1][3]

e Amphiphilic molecules such as N-tridecyl-3-hydroxypropionic acid amide (THPA) and N-((3-
hydroxyethyl)tridecanoic acid amide (HETA).[3]

|t also acts as a ligand in the synthesis of palladium-based catalysts.[1][3]

Methodological Note

The determination of fundamental physicochemical properties such as molecular weight,
melting point, and boiling point involves standard analytical techniques. For instance, molecular
weight is confirmed by mass spectrometry, while melting and boiling points are determined
using calorimetry and distillation apparatus, respectively. Detailed experimental protocols for
these well-established methods are available in standard organic chemistry laboratory manuals
and are not reiterated here. The concept of signaling pathways is not applicable to a simple
molecule like tridecylamine, as it describes complex biological communication cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585788#tridecylamine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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